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Compound of Interest

Compound Name: 4-Chloro-3-fluoroanisole

CAS No.: 501-29-1

Cat. No.: B1586675 Get Quote

CAS: 115437-18-8 | Formula:

Executive Summary & Chemical Profile
As a Senior Application Scientist, I often see disposal protocols fail not because of a lack of

effort, but due to a misunderstanding of waste stream chemistry. 4-Chloro-3-fluoroanisole is a

halogenated ether. Its disposal is governed strictly by its halogen content (Chlorine and

Fluorine), which dictates that it cannot be processed with standard organic solvents.

The presence of halogens means that upon incineration, this compound generates acidic

gases (HCl and HF). Consequently, it requires a waste stream directed to an incinerator

equipped with specific caustic scrubbers. Mixing this with non-halogenated waste (like acetone

or ethanol) ruins the fuel value of the non-halogenated stream and violates RCRA compliance

in the US [1].
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Property Value Operational Implication

Physical State Clear, colorless liquid
Standard liquid containment

(HDPE/Glass).

Flash Point ~60°C - 86°C (Varies by purity)

Treat as

Combustible/Flammable.

Ground all transfers.

Reactivity
Stable, but incompatible with

strong oxidizers.

Store away from nitric acid or

peroxides.

Waste Class Halogenated Organic
CRITICAL: Do not mix with

Stream A (Non-Halogenated).

Hazards
Skin/Eye Irritant; Aquatic

Toxicity

Full PPE (Nitrile gloves,

goggles) required.

Pre-Disposal Stabilization & Assessment
Before moving the vessel to waste storage, you must validate the state of the chemical. While

anisoles (methyl ethers) are generally more resistant to peroxide formation than ethyl ethers,

aged bottles should be inspected as a precaution.

The "Senior Scientist" Protocol:

Visual Inspection: Check for crystal formation around the cap or in the liquid. If crystals are

present, STOP. Do not attempt to open. Contact your EHS officer immediately; this may

indicate peroxide formation (shock-sensitive).

Phase Verification: Ensure the waste is a single phase. If you have performed an extraction,

separate the aqueous layer (which goes to Aqueous Waste) from the organic layer (4-
Chloro-3-fluoroanisole).

Why? Sending biphasic waste to an incinerator complicates the feed mechanism and can

result in surcharges from the disposal vendor.
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The most common compliance violation is "cross-contamination" of waste streams. Use the

following decision logic to ensure the material ends up in the correct drum.

Waste: 4-Chloro-3-fluoroanisole

Is it mixed with other solvents?

Are the other solvents Halogenated?

Yes

DESTINATION: Halogenated Waste Stream
(High BTU, Requires Scrubbing)

No (Pure)

Does it contain Heavy Metals?

Yes or No
(Presence of Halogen dictates stream)

DESTINATION: Mixed Halogenated Waste

No

DESTINATION: Mixed Waste (Metals + Organics)
*Expensive Disposal*

Yes

Click to download full resolution via product page

Figure 1: Segregation Decision Tree. Note that the presence of the halogen (F/Cl) in 4-Chloro-
3-fluoroanisole automatically defaults the mixture to a Halogenated stream, overriding non-

halogenated solvents.
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Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid low-grade plastics if the

waste contains other aggressive solvents (like DCM).

Labeling (RCRA Compliance):

Mark the tag as "Hazardous Waste".

List the chemical name fully: "4-Chloro-3-fluoroanisole". Do not use abbreviations.

Check the box for "Halogenated".

Add hazard warnings: "Irritant," "Combustible."

Phase 2: Transfer & Storage
Grounding: If transferring more than 4 liters, attach a grounding wire to the receiving drum to

prevent static discharge, as the flash point is in the combustible range [2].

Funnel Use: Use a funnel with a flame arrestor if available.

Secondary Containment: Store the waste container in a secondary tray capable of holding

110% of the volume.

Segregation: Physically separate this container from strong oxidizers (e.g., Nitric Acid waste)

and alkali metals.

Phase 3: Handover
Ensure the container is capped (not just covered with foil) when not actively adding waste.

Schedule pickup with your licensed hazardous waste transporter (e.g., Clean Harbors,

Veolia).

Documentation: Ensure the manifest lists the waste code (typically D001 for Ignitability if FP

<60°C, and potentially F-listed codes if it is a spent solvent mixture) [3].
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In the event of a spill, immediate action is required to prevent environmental contamination and

exposure.[1]

Spill Detected Assess Volume & Location
(>100mL or in Hood?)

Evacuate Lab &
Call EHSLarge/Unsafe

Don PPE:
Nitrile Gloves, Goggles,

Lab Coat

Small/Manageable
Contain with

Absorbent Pillows/Snake
Cover with Vermiculite

or Charcoal
Scoop into

Hazardous Waste Bag
Label as

'Debris from Spill'

Click to download full resolution via product page

Figure 2: Spill Response Workflow. Prioritize evacuation if the spill exceeds containment

capabilities or ventilation is compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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